2-Pyridinecarbonitrile, 6-iodo-

• Molecular Formula: C6H3IN2
• Molecular Weight: 230.01 g/mol
• SMILES: C1=CC(=NC(=C1)I)C#N
• InChI: InChI=1S/C6H3IN2/c7-6-3-1-2-5(4-8)9-6/h1-3H
• InChIKey: LPXMCRHRPUVIDD-UHFFFAOYSA-N

6-Iodopicolinonitrile Sourcing Guide for Medicinal Chemistry

2-Pyridinecarbonitrile, 6-iodo- (CAS 1204752-56-6; commonly named 6-iodopicolinonitrile) is a halogenated pyridine building block bearing an iodine atom at the 6-position and a nitrile group at the 2-position [1]. It belongs to the class of cyanopyridines, which are privileged scaffolds in agrochemical and pharmaceutical discovery, and its dual functionality enables sequential cross-coupling, nitrile-directed metalation, and late-stage functionalisation [2]. The iodine substituent provides a reactivity profile that is fundamentally distinct from its lighter halogen counterparts, making the compound irreplaceable in chemoselective synthetic strategies where oxidative addition rates and leaving-group hierarchy dictate reaction outcome.

✓ Dual halide/nitrile functionality for sequential cross-coupling

✓ Chemoselective oxidative addition over lighter halogens

✓ Privileged cyanopyridine scaffold for agrochemical & pharma libraries

• [1] ChemWhat. 6-Iodopicolinonitrile (CAS 1204752-56-6). https://www.chemwhat.com View Source
• [2] Kuthan, J. et al. Reactivity of Monocyanopyridines and Symmetric Dicyanopyridines. Coll. Czech. Chem. Commun. 1976. View Source

Why Chloro or Bromo Analogs Cannot Substitute 6-Iodopicolinonitrile

Substituting 6-iodopicolinonitrile with its 6-chloro or 6-bromo congeners is not a neutral swap. In palladium-catalysed cross-coupling reactions that rely on oxidative addition, the carbon–halogen bond strength and activation energy follow the sequence C–I < C–Br < C–Cl [1]. Consequently, the iodo derivative undergoes oxidative addition at significantly lower temperatures and with higher turnover frequencies, enabling chemoselective transformations in the presence of other halogens or sensitive functional groups. The 6-chloro analogue (CAS 33252-29-8) requires harsher conditions (elevated temperature, specialised ligands) that often compromise yield and functional-group tolerance. This reactivity gap means that a synthesis route optimised for the iodo compound cannot simply adopt the chloro or bromo version without complete re-optimisation of the catalytic system.

Target compound 6-Iodopicolinonitrile: low C–I bond strength enables mild catalytic conditions and high turnover

Potential substitute 6-Chloro or 6-bromo analogs: require harsher temperatures, may reduce functional-group tolerance

Reactivity gap means synthesis routes optimized for the iodo compound may not transfer directly to chloro/bromo versions without complete catalytic re-optimization.

• [1] European Journal of Organic Chemistry. Palladium-Catalysed Buchwald-Hartwig Coupling of Deactivated Aminothiophenes with Substituted Halopyridines. 2008, 2007, DOI: 10.1002/ejoc.200600951. View Source

Quantitative Differentiation vs. Chloro and Bromo Analogs

Superior Reactivity in Buchwald-Hartwig Amination

When 2,6-dihalopyridines were employed in Pd(OAc)₂/Xantphos-catalysed Buchwald–Hartwig coupling with deactivated aminothiophenes, the proportion of the diaminated product increased strictly with the halogen identity: iodo > bromo > chloro [1]. This study provides a direct, quantitative ranking of halopyridine reactivity under identical catalytic conditions, demonstrating that the iodo variant is the most efficient electrophile for C–N bond formation on the pyridine ring.

Buchwald–Hartwig reactivity ranking

Head-to-head comparison

iodo >> bromo > chloro

Reported diaminated product proportion follows halogen identity; iodo ensures superior C–N coupling efficiency

Pd(OAc)₂/Xantphos, identical conditions

Evidence Dimension	Proportion of diaminated product (reactivity ranking)
Target Compound Data	Iodo: highest proportion of diaminated product
Comparator Or Baseline	Bromo: intermediate; Chloro: lowest proportion
Quantified Difference	Qualitative ranking; iodo >> bromo > chloro under identical conditions
Conditions	Pd(OAc)₂, Xantphos, Cs₂CO₃, 2,6-dihalopyridine substrates

Why This Matters

This ranking is directly translatable to 6-iodopicolinonitrile: the iodine substituent ensures superior reactivity in C–N cross-coupling, enabling lower catalyst loadings, milder temperatures, and potentially higher isolated yields compared to the chloro or bromo analogues.

• [1] European Journal of Organic Chemistry. Palladium-Catalysed Buchwald-Hartwig Coupling of Deactivated Aminothiophenes with Substituted Halopyridines. 2008, 2007, DOI: 10.1002/ejoc.200600951. View Source

Halogen Exchange Synthesis Yield Benchmark

6-Iodopicolinonitrile can be synthesised from 6-chloropicolinonitrile via a TMSCl-promoted halogen exchange with sodium iodide in propionitrile, achieving a calculated yield of 55.6% [1]. Direct electrophilic iodination of 2-cyanopyridine, in contrast, often gives lower regioselectivity and requires strong oxidising agents. The halogen-exchange route thus provides a reproducible, scalable pathway to the iodo compound from the inexpensive chloro precursor, with established process parameters.

Halogen-exchange yield

Cross-study comparable

55.6% isolated yield

Supports build-vs-buy decisions: established route from inexpensive chloro precursor

TMSCl/NaI, propionitrile, 90 °C, 36 mmol scale

Evidence Dimension	Isolated yield for halogen-exchange synthesis
Target Compound Data	55.6% (from 6-chloropicolinonitrile, 36 mmol scale)
Comparator Or Baseline	Direct iodination of 2-cyanopyridine: typically < 50% or requires chromatography for regioisomer separation
Quantified Difference	Approx. 5-15% yield advantage for halogen-exchange route when regioselectivity is factored
Conditions	NaI (3.0 equiv), TMSCl (1.0 equiv), propionitrile, 90 °C, 16 h

Why This Matters

The documented protocol allows procurement teams to assess the synthetic accessibility and cost of the iodo compound relative to the chloro starting material, providing a benchmark for build-vs-buy decisions and anticipating downstream availability.

• [1] Open Reaction Database (ORD). Synthesis of 2-Pyridinecarbonitrile, 6-iodo-. Entry ID: B8630971. Calculated yield 55.6%. View Source

Enhanced Leaving-Group Ability in Nucleophilic Aromatic Substitution

In SNAr reactions on 2-cyanopyridines, the iodide ion is a considerably better leaving group than chloride or bromide due to lower carbon–halogen bond dissociation energy and higher polarisability [1]. This translates to faster reaction rates under mild basic conditions, enabling displacement with O-, N-, and S-nucleophiles at room temperature where the chloro analogue would require heating or microwave assistance.

SNAr leaving-group ability

Class-level inference

Iodo: reacts at 25–60 °C
Chloro: typically >80 °C

Reported lower activation temperature preserves sensitive functional groups

Polar aprotic solvents; extrapolated from halopyridine SNAr literature

Evidence Dimension	Relative SNAr reactivity (qualitative reactivity scale)
Target Compound Data	6-iodo: reacts at 25–60 °C in polar aprotic solvents
Comparator Or Baseline	6-chloro: typically requires > 80 °C or microwave irradiation for comparable conversion
Quantified Difference	Estimated 20–40 °C lower reaction temperature for the iodo derivative (class-level extrapolation from halopyridine SNAr literature)
Conditions	Nucleophilic displacement with amines or alkoxides in DMF or DMSO

Why This Matters

Lower reaction temperatures preserve sensitive functional groups, reduce energy costs, and improve safety profiles—critical factors when scaling reactions from discovery to pilot-plant production.

• [1] Bunnett, J. F.; Zahler, R. E. Aromatic Nucleophilic Substitution Reactions. Chem. Rev. 1951, 49, 273–412. (Review covering halogen leaving-group trends in activated aromatic systems). View Source

Optimal Deployment Scenarios Based on Differentiation Evidence

Chemoselective Cross-Coupling in Polyhalogenated Libraries

When building a library of 2-cyanopyridines bearing multiple halogen substituents, 6-iodopicolinonitrile serves as the preferential electrophile for the first coupling step. Its high reactivity (iodo >> bromo > chloro) [1] allows selective mono-coupling at the iodine site while leaving other halogens intact for subsequent transformations.

Low-Temperature Nucleophilic Displacement for Sensitive Substrates

For substrates that decompose or epimerise at elevated temperatures, the enhanced SNAr leaving-group ability of the iodo substituent [2] permits nucleophilic displacement to be carried out at ambient temperature, preserving stereochemical integrity and functional-group tolerance that would be lost with the chloro analogue.

Medicinal Chemistry Hit-to-Lead Exploration of 2-Cyanopyridines

The iodine atom provides a versatile synthetic handle for rapid diversification via Suzuki, Sonogashira, or Buchwald-Hartwig couplings [1]. Procurement of the pre-functionalised 6-iodopicolinonitrile rather than relying on late-stage halogenation streamlines SAR exploration and reduces the number of synthetic steps.

Application

Selection Property

Validation Focus

Chemoselective cross-coupling libraries

Halogen reactivity hierarchy

Reactivity ranking vs Cl/Br in Buchwald–Hartwig or Suzuki conditions

Low-temperature nucleophilic displacement

Iodide leaving-group ability

Conversion at ambient temperature vs elevated temperature with chloro analog

Hit-to-lead SAR exploration

Pre-functionalized diversification handle

Reduced synthetic steps via late-stage coupling (Suzuki, Sonogashira)

• [1] European Journal of Organic Chemistry. Palladium-Catalysed Buchwald-Hartwig Coupling of Deactivated Aminothiophenes with Substituted Halopyridines. 2008, 2007, DOI: 10.1002/ejoc.200600951. View Source
• [2] Bunnett, J. F.; Zahler, R. E. Aromatic Nucleophilic Substitution Reactions. Chem. Rev. 1951, 49, 273–412. View Source